5-Chloro-2-nitrobenzenecarboximidamide
Overview
Description
5-Chloro-2-nitrobenzenecarboximidamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly used as a precursor in the synthesis of other compounds and has been studied extensively for its mechanism of action and physiological effects.
Mechanism Of Action
The exact mechanism of action of 5-Chloro-2-nitrobenzenecarboximidamide is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in cellular processes. This inhibition can lead to cell death and has been studied as a potential mechanism for the treatment of cancer.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages And Limitations For Lab Experiments
One of the main advantages of using 5-Chloro-2-nitrobenzenecarboximidamide in lab experiments is its high purity and stability. However, the compound can be difficult to handle and may require specialized equipment or techniques for use.
Future Directions
There are many potential future directions for the study of 5-Chloro-2-nitrobenzenecarboximidamide. One area of interest is the development of new drugs based on the compound's structure and mechanism of action. Additionally, further research is needed to fully understand the compound's potential applications in the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of 5-Chloro-2-nitrobenzenecarboximidamide involves the reaction of 5-chloro-2-nitrobenzoic acid with cyanamide in the presence of a catalyst such as triethylamine. The reaction proceeds under mild conditions and yields the desired product in good yield.
Scientific Research Applications
The compound has been extensively studied in the field of medicinal chemistry, where it has been used as a precursor for the synthesis of various drugs. It has also been studied for its potential use in the treatment of cancer and other diseases.
properties
IUPAC Name |
5-chloro-2-nitrobenzenecarboximidamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3O2/c8-4-1-2-6(11(12)13)5(3-4)7(9)10/h1-3H,(H3,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZZCITJTGWMHLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=N)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-nitrobenzenecarboximidamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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